![molecular formula C20H22FNO5S2 B2511180 ethyl 2-(2-((4-fluorophenyl)sulfonyl)acetamido)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate CAS No. 895476-22-9](/img/structure/B2511180.png)
ethyl 2-(2-((4-fluorophenyl)sulfonyl)acetamido)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate
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Overview
Description
Ethyl 2-(2-((4-fluorophenyl)sulfonyl)acetamido)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate is a useful research compound. Its molecular formula is C20H22FNO5S2 and its molecular weight is 439.52. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
This compound has been explored for its chemical synthesis and characterization, serving as a precursor or intermediate in the synthesis of various derivatives with potential applications in materials science and pharmaceuticals. Research by Yamada et al. (2006) describes efficient synthesis methods for optically active cyclohexene derivatives, highlighting the compound's relevance in developing antisepsis agents, showcasing the synthetic versatility and potential therapeutic applications (Yamada et al., 2006).
Applications in Material Science
In material science, the electrochemical properties of related thiophene derivatives have been studied for their potential use in electronic devices. Ferraris et al. (1998) investigated electroactive polymers derived from thiophene compounds, including their application as active materials in electrochemical capacitors, indicating the broader applicability of similar compounds in developing advanced materials with high performance for energy storage solutions (Ferraris et al., 1998).
Biological Activities
The compound and its derivatives have been synthesized and evaluated for various biological activities, including antimicrobial and antifungal properties. Mabkhot et al. (2015) synthesized derivatives showing significant in vitro antimicrobial activity, suggesting the potential of these compounds in developing new antimicrobial agents (Mabkhot et al., 2015). Additionally, Sherif and Hosny (2014) explored the anti-rheumatic potential of related thiophene carboxylate derivatives, including their metal complexes, highlighting the therapeutic potential against rheumatism (Sherif & Hosny, 2014).
Molecular Docking and Drug Development
Moreover, this compound's derivatives have been used in molecular modeling and drug development research. Riadi et al. (2021) described the synthesis of a new derivative and evaluated its cytotoxic activity against cancer cell lines, showcasing its inhibitory activity towards key tyrosine kinases and suggesting its potential as an effective anti-cancer agent (Riadi et al., 2021).
Mechanism of Action
Target of Action
Compounds with similar structures, such as indole derivatives, have been found to bind with high affinity to multiple receptors , suggesting that this compound may also interact with various biological targets.
Mode of Action
It’s known that the suzuki–miyaura (sm) coupling reaction, a widely-applied transition metal catalysed carbon–carbon bond forming reaction, plays a significant role in the synthesis of similar compounds . This reaction involves the oxidative addition of formally electrophilic organic groups to palladium, followed by transmetalation with formally nucleophilic organic groups transferred from boron to palladium .
Biochemical Pathways
It’s worth noting that thiophene derivatives, which this compound is a part of, have been found to exhibit a variety of pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties . These effects suggest that the compound may interact with multiple biochemical pathways.
Result of Action
Similar compounds, such as indole derivatives, have been found to exhibit a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . This suggests that the compound may have similar effects.
Future Directions
Properties
IUPAC Name |
ethyl 2-[[2-(4-fluorophenyl)sulfonylacetyl]amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22FNO5S2/c1-2-27-20(24)18-15-6-4-3-5-7-16(15)28-19(18)22-17(23)12-29(25,26)14-10-8-13(21)9-11-14/h8-11H,2-7,12H2,1H3,(H,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SQSTZJNTYHBGFU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(SC2=C1CCCCC2)NC(=O)CS(=O)(=O)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22FNO5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
439.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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